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Compound of Interest

Compound Name: 4-Morpholin-4-ylbutan-2-one

Cat. No.: B1595410

An In-depth Technical Guide to the Hazards and Safety Precautions for 4-Morpholin-4-
ylbutan-2-one

Abstract

This technical guide provides a comprehensive overview of the potential hazards and essential
safety precautions for the handling and use of 4-Morpholin-4-ylbutan-2-one (CAS No. not
readily available), a compound utilized in research and development settings. Due to the
limited publicly available safety data for this specific molecule, this guide synthesizes
information from its core structural components—morpholine and a ketone (butan-2-one)—and
a closely related analogue, 4-(Morpholin-4-yl)butan-2-ol. The primary audience for this
document includes researchers, chemists, and drug development professionals. The protocols
and recommendations herein are grounded in established principles of laboratory safety to
ensure the protection of personnel and the environment.

Introduction and Chemical Profile

4-Morpholin-4-ylbutan-2-one is a chemical intermediate whose structure integrates a
morpholine ring and a butanone chain.[1] The morpholine moiety, a heterocyclic amine, is
known for its basicity and associated corrosivity, while the ketone group contributes to its
flammability and solvent properties.[2] This dual functionality necessitates a careful and
informed approach to its handling.
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Given the absence of a dedicated Safety Data Sheet (SDS), a hazard assessment must be
extrapolated from analogous compounds. The structural analogue 4-(Morpholin-4-yl)butan-2-ol
is classified as harmful if swallowed, harmful in contact with skin, a cause of skin irritation, a
cause of serious eye damage, and harmful if inhaled.[3] Morpholine itself is a flammable liquid
that is toxic, corrosive, and can cause severe skin burns and eye damage.[4][5] Therefore, it is
prudent to treat 4-Morpholin-4-ylbutan-2-one with a high degree of caution, assuming it
possesses a similar or more pronounced hazard profile.

Table 1: Physicochemical Properties of 4-Morpholin-4-ylbutan-2-one

Property Value Source
Molecular Formula CsHi1sNO:2 [1]
Molecular Weight 157.21 g/mol [1]
Appearance Assumed to be a liquid Inferred
Boiling Point Not determined [6]

Not determined; assumed to
Flash Point be low due to butanone and Inferred[5]

morpholine moieties

Hazard Identification and Risk Synthesis

The overall hazard profile of 4-Morpholin-4-ylbutan-2-one is derived from its constituent
functional groups. This synthesis is crucial for establishing appropriate safety protocols in the
absence of direct toxicological data.

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14555601
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://cameochemicals.noaa.gov/chemical/1150
https://www.benchchem.com/product/b1595410?utm_src=pdf-body
https://www.benchchem.com/product/b1595410?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/238499
https://pubchemlite.lcsb.uni.lu/e/compound/238499
https://m.chemicalbook.com/ProductChemicalPropertiesCB6447478_EN.htm
https://cameochemicals.noaa.gov/chemical/1150
https://www.benchchem.com/product/b1595410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Corrosive to Skin/Eyes [8] [ - —————————————— -

contributes

I
I
I
I
|
Flammable Liquid (Cat. 3) [10] [N !
i
I
I

Acutely Toxic (Oral, Dermal, Inhalation) [13]

contributes

Reacts with Acids/Oxidizers [5] UL 4-ME:SE§}ﬁ?4:?§$gr?-gfone

Butanone Moiety Hazards

contributes

Flammable Liquid [7]

contributes

Eye Irritation [7]

contributes

Vapors may form explosive mixtures [2]

Click to download full resolution via product page

Caption: Hazard Profile Synthesis for 4-Morpholin-4-ylbutan-2-one.

Table 2: Estimated GHS Hazard Classification
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. Hazard Basis of
Hazard Class Category Signal Word
Statement Assessment
H226: )
Flammable ] o Morpholine and
o Category 3 Warning Flammable liquid o
Liquid Ketone moieties
and vapor
. ) 4-(Morpholin-4-
Acute Toxicity, ) H302: Harmful if
Category 4 Warning yl)butan-2-ol
Oral swallowed
analogue|3]
Acute Toxicity, H311: Toxic in Morpholine
Category 3 Danger ] ) .
Dermal contact with skin moiety[4]
Acute Toxicity, H331: Toxic if Morpholine
) Category 3 Danger ) .
Inhalation inhaled moiety[4]
) H314: Causes
Skin ) )
) o severe skin Morpholine
Corrosion/Irritatio  Category 1B Danger .
burns and eye moiety
n
damage
) H318: Causes 4-(Morpholin-4-
Serious Eye )
Category 1 Danger serious eye yl)butan-2-ol
Damage
damage analogue|3]

NFPA 704 Diamond (Estimated)

While no official rating exists, an estimation based on structural components is provided for

facility placarding and emergency response planning.

o Health (Blue): 3 - Can cause serious or permanent injury. Based on the high toxicity and

corrosivity of morpholine.[5]

o Flammability (Red): 3 - Can be ignited under almost all ambient temperature conditions.

Based on morpholine's flash point (35°C) and the presence of the butanone group.[5][7]

« Instability (Yellow): 1 - Normally stable, but can become unstable at elevated temperatures.

Based on morpholine.[5]
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¢ Special (White): None.

Engineering and Administrative Controls

The primary method for mitigating exposure is through robust engineering and administrative
controls, following the hierarchy of controls principle.

Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)
Personal Protective Equipment (PPE) . - .
(Protect the worker with personal equipment) Standard Operating Procedures (SOPSs) Mandatory Hazard Training Restricted Access Areas

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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e Chemical Fume Hood: All work involving the transfer, weighing, or reaction of 4-Morpholin-
4-ylbutan-2-one must be conducted inside a certified chemical fume hood to prevent
inhalation of potentially toxic and flammable vapors.[8]

e Ventilation: The laboratory must be equipped with general ventilation that ensures multiple
air changes per hour, preventing the accumulation of vapors.[2]

o Safety Showers and Eyewash Stations: These must be readily accessible within a 10-second
travel distance from the work area for immediate decontamination in case of skin or eye
contact.[9]

» Restricted Access: Work with this compound should be restricted to authorized personnel
who have received specific training on its potential hazards and handling procedures.[10]

Personal Protective Equipment (PPE)

Appropriate PPE is the last line of defense and is mandatory when handling this compound.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Specification Rationale and Citation
ANSI Z87.1 compliant
chemical splash goggles. A Protects against corrosive
Eyes/Face face shield should be worn splashes that can cause
over goggles when there is a severe eye damage.[4][10]
significant splash risk.
Nitrile or neoprene gloves Protects against dermal
Hand (minimum thickness of 8 mil). absorption and skin burns.
ands
Double-gloving is Always inspect gloves for tears
recommended. before use.[8][11]
Flame-resistant (FR) ] )
) Protects skin and clothing from
laboratory coat. A chemically )
) splashes and provides a
Body resistant apron should be worn

over the lab coat for larger

quantities.

barrier in case of a flash fire.
[11]

Respiratory

Not typically required if work is
performed in a fume hood. If
engineering controls fail or for
emergency response, a full-
face respirator with an organic

vapor cartridge is necessary.

Protects against inhalation of

toxic vapors.[12]

Experimental Protocols and Procedures

Adherence to strict protocols is essential for minimizing risk.

Safe Handling and Use Protocol

e Preparation: Before starting, ensure the chemical fume hood is operational and the sash is at

the indicated working height. Clear the workspace of all unnecessary items.[8]

e PPE Donning: Put on all required PPE as specified in Table 3.

o Chemical Transport: Transport the chemical in a sealed, properly labeled container within a

secondary containment carrier.
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Dispensing: Ground and bond containers when transferring significant quantities to prevent
static discharge, which could ignite flammable vapors.[2][13] Use non-sparking tools.[14]

Reaction Setup: Conduct all operations within the fume hood. Ensure any apparatus is

securely clamped.

Post-Handling: After use, tightly seal the container. Decontaminate any surfaces and
equipment that may have come into contact with the chemical.

Hygiene: Remove gloves and lab coat before leaving the work area. Wash hands thoroughly
with soap and water.[8][11] Never eat, drink, or apply cosmetics in the laboratory.[10]
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l
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Caption: Safe Handling Workflow for 4-Morpholin-4-ylbutan-2-one.
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Storage Requirements

o Store in a tightly closed, properly labeled container.[13]

Keep in a cool, dry, well-ventilated area designated for flammable and corrosive liquids.[2]
Store away from heat, sparks, open flames, and other ignition sources.[9][14]

Segregate from incompatible materials such as strong oxidizing agents, acids, and
nitrosating agents.[9][15]

The storage area should be locked and accessible only to authorized personnel.[9]

Spill Management Protocol

o Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[15]

Control Vapors & Ignition Sources: Eliminate all ignition sources (e.g., turn off hot plates,
unplug equipment).[14][15]

Assess: From a safe distance, assess the size and nature of the spill. If the spill is large or
you are not trained to handle it, activate the emergency alarm and evacuate.

Contain (for small spills): If the spill is small and you are trained, don appropriate PPE
(including a respirator if necessary). Contain the spill by diking with an inert, non-combustible
absorbent material like vermiculite, dry sand, or earth.[14][15]

Absorb: Carefully apply absorbent material over the spill, working from the outside in.

Collect: Using non-sparking tools, collect the absorbed material and place it in a sealable,
labeled container for hazardous waste disposal.[15]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

Report: Report the incident to the laboratory supervisor or safety officer.

Disposal
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All waste containing 4-Morpholin-4-ylbutan-2-one, including contaminated absorbents and
disposable PPE, must be collected in a designated, labeled hazardous waste container.

Disposal must be handled by a licensed hazardous waste management company in
accordance with all local, state, and federal regulations.[14] Do not dispose of down the
drain.[14]

Emergency Procedures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[16]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15-20 minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[4]

Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15-
20 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[4][16]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water. If the person is
conscious, have them drink one or two glasses of water. Seek immediate medical attention.

[7]

Fire: The compound is assumed to be a flammable liquid. Use dry chemical, carbon dioxide
(CO2), or alcohol-resistant foam extinguishers.[16] Vapors are likely heavier than air and may
travel to an ignition source.[2] Emergency responders should wear full protective clothing
and a self-contained breathing apparatus (SCBA).[15]

Conclusion

While 4-Morpholin-4-ylbutan-2-one is a valuable compound in scientific research, its

structural characteristics suggest significant health and safety risks, including flammability,

toxicity, and corrosivity. By adopting the extrapolated hazard profile and implementing the

robust engineering controls, personal protective equipment standards, and detailed handling
protocols outlined in this guide, researchers can mitigate these risks effectively. A culture of
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safety, grounded in a thorough understanding of potential hazards, is paramount when working
with under-characterized chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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